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Compound of Interest

Compound Name: 2,3,4-Trimethyloctane

Cat. No.: B14542405

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
2,3,4-Trimethyloctane. The following procedures are based on the known properties of this
chemical and data from structurally similar branched alkanes, such as 2,2,4-trimethylpentane
and 2,2,3-trimethyldecane, in the absence of a specific Safety Data Sheet (SDS) for 2,3,4-
Trimethyloctane.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 2,3,4-Trimethyloctane is
provided below.

Property Value

CAS Number 62016-31-3[1][2]
Molecular Formula C11H24[1][2]
Molecular Weight 156.31 g/mol [2]
Boiling Point 180-184.1 °C[3][4]
Density 0.7536 g/cm3[3]
Refractive Index 1.4221[3]
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Hazard Identification and Personal Protective
Equipment (PPE)

2,3,4-Trimethyloctane is presumed to be a flammable liquid and a volatile organic compound
(VOC). Handling requires strict adherence to safety protocols to mitigate risks of irritation,
inhalation, and fire.[5]

Personal Protective Equipment (PPE) Summary

Protection Type Recommended Equipment

Eye Protection Chemical splash goggles or a face shield.

) ) Flame-retardant and antistatic protective
Skin Protection _
clothing.

Chemical-resistant gloves. Nitrile or Viton® are

Hand Protection recommended for handling hydrocarbons.[6][7]

[8][°]

Air-purifying respirator with organic vapor (OV)

Respiratory Protection )
cartridges.[10][11]

Detailed Glove and Respirator Selection

Proper selection of gloves and respirator cartridges is critical for safety. The following tables
provide guidance on selecting appropriate protection.

Glove Selection Guide for Alkanes
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. Recommendation for . .
Glove Material Considerations
Alkanes

Not recommended for

Good for short-term splash prolonged exposure to
— protection against many aromatic or halogenated
organic solvents, oils, and hydrocarbons.[8][9]
greases.[8][9][12] Breakthrough time can be
short for some solvents.[12]
Excellent resistance to Higher cost compared to other
Viton® aliphatic and aromatic materials. May have less
hydrocarbons.[6][7][13] dexterity.

It is crucial to consult the glove manufacturer's specific chemical resistance data before use.

Respirator Cartridge Selection for Organic Vapors

Cartridge Type NIOSH Color Code Protection

_ Protection against a range of
Organic Vapor (OV) Black .
organic vapors.[11]

Always ensure your respirator is properly fitted and NIOSH-approved.[11] Cartridges should be
replaced on a regular schedule and whenever "breakthrough” of the contaminant is detected.
[10]

Operational Plan for Safe Handling

e Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood. Use explosion-proof electrical and ventilating equipment.[5]

» Grounding: Ground and bond all containers and receiving equipment to prevent static
discharge, which can ignite flammable vapors.

e Tools: Use only non-sparking tools.
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o Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.[14]

o Spill Response: In case of a spill, remove all ignition sources. Absorb the spill with an inert,
non-combustible material and place it in a sealed container for disposal.

Disposal Plan
As a hydrocarbon solvent, 2,3,4-Trimethyloctane waste is considered hazardous.[15][16]

o Waste Collection: Collect all 2,3,4-Trimethyloctane waste in a dedicated, properly labeled,
and sealed container.

e Segregation: Do not mix with other waste streams, especially oxidizers.

e Labeling: Clearly label the waste container as "Hazardous Waste," "Flammable," and with
the chemical name "2,3,4-Trimethyloctane.”

» Storage: Store the waste container in a cool, dry, well-ventilated area away from ignition
sources.

o Disposal: Arrange for disposal through a licensed hazardous waste disposal company,
following all local, state, and federal regulations.[17][18] Do not pour down the drain.[17]

Mandatory Visualization

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when handling 2,3,4-Trimethyloctane.
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Hazard Assessment

Start: Handling 2,3,4-Trimethyloctane

Y
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Caption: PPE Selection Workflow for 2,3,4-Trimethyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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